Cas no 2171283-56-8 ((2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid)

(2S)-2-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly utilized in peptide synthesis. The compound's stereochemistry, with (2S) and (3R) configurations, ensures precise chiral control in constructing complex peptide sequences. The tert-leucine backbone (3,3-dimethylbutanoic acid) enhances steric hindrance, improving resistance to enzymatic degradation and conformational stability. The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions without disrupting acid-sensitive functionalities. This makes the compound particularly valuable in solid-phase peptide synthesis (SPPS), where high purity and controlled reactivity are critical. Its structural features support efficient coupling and minimal racemization, facilitating the synthesis of high-fidelity peptides.
(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid structure
2171283-56-8 structure
Product Name:(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
CAS No:2171283-56-8
MF:C25H30N2O5
MW:438.516107082367
CID:6106735
PubChem ID:165564519
Update Time:2025-10-23

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
    • EN300-1549079
    • 2171283-56-8
    • (2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
    • Inchi: 1S/C25H30N2O5/c1-15(13-21(28)27-22(23(29)30)25(2,3)4)26-24(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20,22H,13-14H2,1-4H3,(H,26,31)(H,27,28)(H,29,30)/t15-,22-/m1/s1
    • InChI Key: MHDHZEUUSFJXBD-IVZQSRNASA-N
    • SMILES: O(C(N[C@H](C)CC(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1549079-0.05g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1549079-0.1g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1549079-0.25g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1549079-0.5g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1549079-1.0g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
1g
$3368.0 2023-06-05
Enamine
EN300-1549079-2.5g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1549079-5.0g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
5g
$9769.0 2023-06-05
Enamine
EN300-1549079-10.0g
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
10g
$14487.0 2023-06-05
Enamine
EN300-1549079-50mg
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
50mg
$2829.0 2023-09-25
Enamine
EN300-1549079-100mg
(2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
2171283-56-8
100mg
$2963.0 2023-09-25

Additional information on (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid

Recent Advances in the Study of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid (CAS: 2171283-56-8)

The compound (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid (CAS: 2171283-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the context of targeted therapies and enzyme inhibition.

One of the key findings from the latest research is the role of this compound in facilitating the synthesis of modified peptides with enhanced stability and bioavailability. Researchers have utilized its Fmoc-protected amino acid moiety to construct peptide chains that exhibit improved resistance to proteolytic degradation. This property is particularly valuable in the development of oral peptide drugs, which traditionally face challenges related to poor absorption and rapid metabolism.

In addition to its synthetic utility, (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid has been investigated for its potential as a scaffold for enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of inhibitors targeting serine proteases, a class of enzymes implicated in various pathological conditions, including inflammation and cancer. The study highlighted the compound's ability to form stable interactions with the active site of these enzymes, thereby blocking their activity.

Further investigations have also explored the pharmacokinetic properties of derivatives derived from this compound. Preclinical studies have shown promising results, with some derivatives exhibiting favorable absorption and distribution profiles in animal models. These findings underscore the potential of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid as a versatile building block for the development of next-generation therapeutics.

Looking ahead, researchers are focusing on optimizing the synthetic routes for this compound to improve yield and scalability. Recent advancements in solid-phase peptide synthesis (SPPS) have enabled more efficient incorporation of this building block into complex peptide structures. These developments are expected to accelerate the discovery of novel peptide-based drugs and expand the therapeutic applications of this compound.

In conclusion, (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid (CAS: 2171283-56-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and versatile applications make it a promising candidate for the development of innovative therapies. Continued research in this area is likely to yield further insights into its potential and pave the way for new therapeutic breakthroughs.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk